Cas no 24472-64-8 (1-Piperazinepropanamide,4-[3-[2-[(dimethylamino)sulfonyl]-9H-thioxanthen-9-ylidene]propyl]-N-methyl-,dihydrochloride, (Z)- (9CI))
24472-64-8 structure
Product Name:1-Piperazinepropanamide,4-[3-[2-[(dimethylamino)sulfonyl]-9H-thioxanthen-9-ylidene]propyl]-N-methyl-,dihydrochloride, (Z)- (9CI)
CAS No:24472-64-8
MF:C26H36Cl2N4O3S2
MW:587.62504196167
CID:285131
PubChem ID:6445193
Update Time:2025-04-19
1-Piperazinepropanamide,4-[3-[2-[(dimethylamino)sulfonyl]-9H-thioxanthen-9-ylidene]propyl]-N-methyl-,dihydrochloride, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinepropanamide,4-[3-[2-[(dimethylamino)sulfonyl]-9H-thioxanthen-9-ylidene]propyl]-N-methyl-,dihydrochloride, (Z)- (9CI)
- 1-Piperazinepropanamide,4-[3-[2-[(dimethylamino)sulfonyl]-9H-thioxanthen-9-ylidene]propyl]-N-methyl-,dihydrochloride, (Z)- (9
- 3-[4-[(3Z)-3-[2-(dimethylsulfamoyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]-N-methylpropanamide,dihydrochloride
- 1-Piperazinepropionamide, 4-(3-(2-(dimethylsulfamoyl)thioxanthen-9-ylidene)propyl)-N-methyl-,dihydrochloride, (Z)-
- 24472-64-8
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- Inchi: 1S/C26H34N4O3S2.2ClH/c1-27-26(31)12-14-30-17-15-29(16-18-30)13-6-8-21-22-7-4-5-9-24(22)34-25-11-10-20(19-23(21)25)35(32,33)28(2)3;;/h4-5,7-11,19H,6,12-18H2,1-3H3,(H,27,31);2*1H/b21-8-;;
- InChI Key: WWDSVZRYDRWLJT-WGCMGWPPSA-N
- SMILES: Cl.Cl.S1C2C=CC=CC=2/C(/C2C=C(C=CC1=2)S(N(C)C)(=O)=O)=C/CCN1CCN(CCC(NC)=O)CC1
Computed Properties
- Exact Mass: 586.16098
- Monoisotopic Mass: 586.160588
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 8
- Complexity: 849
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107
Experimental Properties
- PSA: 72.96
1-Piperazinepropanamide,4-[3-[2-[(dimethylamino)sulfonyl]-9H-thioxanthen-9-ylidene]propyl]-N-methyl-,dihydrochloride, (Z)- (9CI) Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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